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Introduction and Principle
Direct Red dyes are anionic azo dyes widely utilized in histological applications for the

visualization of collagen fibers in tissue sections. The most common and well-documented dye

for this purpose is Direct Red 80, also known as Sirius Red F3B. This dye, when used in

combination with picric acid (Picrosirius Red staining), provides a highly specific and sensitive

method for detecting and quantifying collagen.

The principle of the staining method relies on the interaction between the sulphonic acid groups

of the dye molecules and the basic amino acid residues of collagen. The elongated, planar

configuration of the Direct Red molecules allows them to align parallel to the long axis of

collagen fibers, significantly enhancing the natural birefringence of collagen when viewed under

polarized light. This property allows for the differentiation of collagen fiber thickness and

maturity. While other Direct Red dyes exist, such as Direct Red 254, their application in

specific histological staining of collagen is not as well-established as that of Direct Red 80.

Therefore, the following protocol is based on the standardized and widely accepted Picrosirius

Red staining method using Direct Red 80.

Quantitative Data Summary
The following table summarizes the key quantitative parameters for the Direct Red 80

(Picrosirius Red) staining protocol.
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Parameter Value Notes

Tissue Section Thickness 4-6 µm
For optimal visualization of

collagen fibers.

Primary Fixative
10% Neutral Buffered Formalin

(NBF)

Ensures good tissue

preservation and antigenicity.

Picrosirius Red Solution
0.1% (w/v) Direct Red 80 in

saturated picric acid

The standard staining solution

for collagen.

Staining Incubation Time 60-90 minutes
Allows for complete saturation

of collagen fibers with the dye.

Staining Temperature Room Temperature (18-26°C)
Standard laboratory conditions

are sufficient.

Washing Solution 0.5% Acetic Acid Solution

Used to rinse excess stain

without removing dye bound to

collagen.

Dehydration Steps
Graded ethanol series (70%,

95%, 100%)

Essential for proper clearing

and mounting.

Clearing Agent Xylene or xylene substitute
Renders the tissue transparent

for microscopic examination.

Experimental Protocol: Picrosirius Red Staining
This protocol details the procedure for staining collagen in formalin-fixed, paraffin-embedded

(FFPE) tissue sections using the Picrosirius Red method.

Materials and Reagents
Direct Red 80 (Sirius Red F3B, C.I. 35780)

Picric acid, saturated aqueous solution

Glacial acetic acid

Weigert's iron hematoxylin (optional, for nuclear counterstaining)
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Hydrochloric acid (for differentiation of hematoxylin)

Scott's tap water substitute or running tap water

Ethanol (70%, 95%, and 100%)

Xylene or a suitable xylene substitute

Resinous mounting medium

Microscope slides and coverslips

Staining jars

Solution Preparation
Picrosirius Red Staining Solution (0.1% Direct Red 80 in Picric Acid):

Dissolve 0.1 g of Direct Red 80 in 100 ml of saturated aqueous picric acid.

Stir until the dye is completely dissolved. The solution is stable for several months when

stored in a dark bottle at room temperature.

0.5% Acetic Acid Solution:

Add 0.5 ml of glacial acetic acid to 99.5 ml of distilled water. Mix well.

Weigert's Iron Hematoxylin (Optional):

Prepare according to the manufacturer's instructions or standard histological procedures.

This is used for nuclear counterstaining.

Staining Procedure
Deparaffinization and Rehydration: a. Immerse slides in xylene for 2 changes of 5 minutes

each. b. Transfer slides to 100% ethanol for 2 changes of 3 minutes each. c. Hydrate

through descending grades of ethanol: 95% for 3 minutes and 70% for 3 minutes. d. Rinse in

running tap water for 5 minutes.
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Nuclear Counterstaining (Optional): a. If desired, stain nuclei with Weigert's iron hematoxylin

for 5-10 minutes. b. Rinse in running tap water for 5 minutes. c. Differentiate briefly in acid

alcohol if necessary. d. "Blue" the sections in Scott's tap water substitute or running tap water

for 5 minutes. e. Wash in running tap water for 5 minutes.

Picrosirius Red Staining: a. Immerse the slides in the Picrosirius Red staining solution for 60-

90 minutes at room temperature.

Washing: a. Rinse the slides quickly in two changes of 0.5% acetic acid solution. This step

removes non-specifically bound dye.

Dehydration: a. Dehydrate the sections rapidly through 3 changes of 100% ethanol.

Clearing and Mounting: a. Clear the sections in 2 changes of xylene or xylene substitute for

5 minutes each. b. Mount the coverslip using a resinous mounting medium.

Expected Results
Collagen fibers: Red

Muscle and cytoplasm: Yellow

Nuclei (if counterstained): Blue/Black

Under polarized light microscopy:

Thicker, more organized collagen fibers (Type I): Yellow-orange to red birefringence

Thinner, less organized collagen fibers (Type III): Green birefringence

Visualizations
Experimental Workflow
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Caption: Workflow for Direct Red staining of tissue sections.
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Mechanism of Staining
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Caption: Staining mechanism of Direct Red 80 with collagen.

To cite this document: BenchChem. [Direct Red Staining for Collagen in Tissue Sections:
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[https://www.benchchem.com/product/b12363504#direct-red-254-staining-protocol-for-
tissue-sections]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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